Cas no 182415-28-7 (4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID)

4-Bromo-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid is a versatile heterocyclic compound featuring a pyrazole core substituted with a bromo group, a 4-methoxyphenyl moiety, and a carboxylic acid functionality. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromo substituent enhances reactivity for further functionalization, while the methoxyphenyl group contributes to lipophilicity and binding interactions. The carboxylic acid moiety allows for derivatization into esters, amides, or other derivatives, broadening its utility in medicinal chemistry. Its well-defined structure and synthetic flexibility make it suitable for research in drug discovery and material science applications.
4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID structure
182415-28-7 structure
Product Name:4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
CAS No:182415-28-7
MF:C11H9BrN2O3
MW:297.104761838913
MDL:MFCD16652809
CID:4622176
PubChem ID:45496319
Update Time:2025-05-22

4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid
    • 4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
    • MDL: MFCD16652809
    • Inchi: 1S/C11H9BrN2O3/c1-17-7-4-2-6(3-5-7)9-8(12)10(11(15)16)14-13-9/h2-5H,1H3,(H,13,14)(H,15,16)
    • InChI Key: FDRWGMORGBCDFM-UHFFFAOYSA-N
    • SMILES: N1C(C2=CC=C(OC)C=C2)=C(Br)C(C(O)=O)=N1

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 517.5±50.0 °C at 760 mmHg
  • Flash Point: 266.8±30.1 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID Security Information

4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID Pricemore >>

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Additional information on 4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID

Comprehensive Overview of 4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID (CAS No. 182415-28-7)

4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID (CAS No. 182415-28-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, which includes a bromine substituent and a methoxyphenyl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "pyrazole carboxylic acid synthesis", "bromo-substituted pyrazole applications", and "CAS 182415-28-7 supplier", reflecting its relevance in modern chemical innovation.

The compound's structural features, such as the carboxylic acid functional group and the 4-methoxyphenyl moiety, contribute to its versatility in drug discovery. Recent trends in AI-driven molecular design and green chemistry have further highlighted the importance of such intermediates. For instance, queries like "sustainable synthesis of bromo pyrazoles" or "computational modeling of pyrazole derivatives" align with current scientific priorities. The demand for high-purity 4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID is also driven by its potential role in developing biodegradable agrochemicals and non-toxic pharmaceuticals.

From a technical perspective, the compound's CAS No. 182415-28-7 serves as a critical identifier for regulatory compliance and safety documentation. Laboratories frequently seek information on "pyrazole derivative solubility", "stability under thermal conditions", and "compatibility with common reagents". These queries underscore the need for detailed physicochemical data, which is essential for scaling up production or optimizing reaction pathways. The integration of machine learning in chemical synthesis has also led to increased interest in predictive models for pyrazole reactivity.

In the context of industrial applications, 4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID is often explored for its role in catalysis and material science. Searches related to "pyrazole-based ligands" and "metal-organic frameworks (MOFs)" demonstrate its utility in advanced materials. Furthermore, the compound's potential in photovoltaic research and organic electronics aligns with the growing focus on renewable energy solutions. Keywords like "pyrazole semiconductors" and "organic photovoltaics" are increasingly common in academic literature.

Quality control and analytical methods for CAS 182415-28-7 are another area of interest. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are frequently discussed in relation to this compound. Researchers often look for "analytical protocols for pyrazole derivatives" or "impurity profiling of bromo-substituted compounds", emphasizing the need for standardized testing procedures. The rise of automated synthesis platforms has also prompted inquiries about "high-throughput screening of pyrazole libraries".

In summary, 4-BROMO-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID (CAS No. 182415-28-7) represents a multifaceted compound with broad applications across scientific disciplines. Its relevance to drug development, sustainable chemistry, and advanced materials ensures continued demand and research activity. By addressing common search queries and aligning with contemporary scientific trends, this overview aims to provide a comprehensive resource for professionals and enthusiasts alike.

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